Cas no 570-89-8 (Cholest-4-en-3-one,6-hydroxy-, (6b)-)

• Product Name: Cholest-4-en-3-one,6-hydroxy-, (6b)-
• CAS No: 570-89-8
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 375393
• PubChem ID: 101775
• Update Time: 2025-04-19

Cholest-4-en-3-one,6-hydroxy-, (6b)- Chemical and Physical Properties

Names and Identifiers

• Cholest-4-en-3-one,6-hydroxy-, (6b)-
• 4-cholesten-6-ol-3-one
• 4-CHOLESTEN-6Α-OL-3-ONE
• 4-CHOLESTEN-6Β-OL-3-ONE
• (6beta)-6-hydroxycholest-4-en-3-one
• 4-Cholesten-6beta-ol-3-one
• Cholest-4-en-3-one, 6-hydroxy-, (6beta)-
• 570-89-8
• SCHEMBL8397693
• CHEMBL302348
• DTXSID40972494
• 6beta-hydroxy-4-cholesten-3-one

• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h15,17-18,20-23,25,29H,6-14,16H2,1-5H3/t18-,20+,21-,22+,23+,25-,26-,27-/m1/s1
• InChI Key： VUCDSTCRVYGRSG-ZAAZJSNSSA-N
• SMILES： O[C@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 400.334
• Monoisotopic Mass: 400.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 518°Cat760mmHg
• Flash Point: 219°C
• Refractive Index: 1.53
• LogP: 6.56770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives